Cas no 2649046-63-7 (3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile)

• Product Name: 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile
• CAS No: 2649046-63-7
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 5945451
• PubChem ID: 165483941
• Update Time: 2025-06-03

3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile
• EN300-1128289
• 2649046-63-7
• 3-[3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]propanenitrile

• Inchi： 1S/C10H11N5O/c1-14-9(3-5-12-14)8-7-10(16)15(13-8)6-2-4-11/h3,5H,2,6-7H2,1H3
• InChI Key： WOWCFBNLLKRJOP-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CC=NN2C)=NN1CCC#N

Computed Properties

• Exact Mass: 217.09635999g/mol
• Monoisotopic Mass: 217.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.3Ų

Additional information on 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile

Comprehensive Overview of 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile (CAS No. 2649046-63-7)

The compound 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile (CAS No. 2649046-63-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structure, featuring a pyrazole core and a propanenitrile side chain, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with therapeutic properties.

One of the key reasons for the growing interest in 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile is its relevance to current trends in precision medicine and targeted therapy. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, including anti-inflammatory and anticancer agents. This has led to a surge in searches for "pyrazole derivatives in drug development" and "CAS 2649046-63-7 applications" across scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, the compound's nitrile functional group offers opportunities for further derivatization, making it a valuable building block in organic synthesis. Its stability under various reaction conditions has also been a topic of discussion in forums focusing on "advanced organic synthesis techniques." Additionally, the compound's potential role in agrochemical innovation has been explored, particularly in the development of new-generation pesticides with improved efficacy and environmental safety.

The physicochemical properties of 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile have been meticulously studied to understand its behavior in different solvents and biological systems. Its moderate lipophilicity, as indicated by computational models, suggests favorable membrane permeability, a critical factor in drug design. This aligns with the rising popularity of searches like "computational ADME prediction for pyrazole compounds" and "solubility enhancement strategies for nitrile-containing molecules."

In the context of green chemistry, researchers are investigating sustainable methods for synthesizing this compound, reflecting the broader industry shift toward eco-friendly processes. Questions such as "how to reduce waste in heterocyclic compound synthesis" and "catalytic approaches for nitrile formation" are frequently encountered in academic and industrial research circles. The compound's potential as a molecular scaffold for fragment-based drug discovery further enhances its appeal in modern pharmaceutical R&D.

As the scientific community continues to explore the applications of 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile, its role in addressing global health challenges, such as antimicrobial resistance and chronic diseases, remains a promising area of investigation. The integration of AI and machine learning in compound screening has also led to increased queries about "machine learning for pyrazole derivative activity prediction," highlighting the intersection of technology and chemical innovation.

In summary, 3-3-(1-methyl-1H-pyrazol-5-yl)-5-oxo-4,5-dihydro-1H-pyrazol-1-ylpropanenitrile (CAS No. 2649046-63-7) represents a compelling case study in the evolution of functionalized heterocycles. Its multifaceted applications, combined with the ongoing advancements in synthetic and computational chemistry, position it as a compound of significant interest for researchers and industry professionals alike.